Cas no 165258-59-3 ( )

• Product Name: &nbsp
• CAS No: 165258-59-3
• MF: C₆H₇F₂N₃
• MW: 159.136687517166
• CID: 904866
• PubChem ID: 676431
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-4,6-difluoro-2-pyrimidinamine
• 2-Pyrimidinamine,N-ethyl-4,6-difluoro-(9CI)
• DTXSID201287762
• N-ethyl-4,6-difluoropyrimidin-2-amine
• STK368809
• HMS1608A09
• AKOS005444293
• CS-0336934
• 165258-59-3
•  

• Inchi： 1S/C6H7F2N3/c1-2-9-6-10-4(7)3-5(8)11-6/h3H,2H2,1H3,(H,9,10,11)
• InChI Key： NLIZQOOOXXYIOT-UHFFFAOYSA-N
• SMILES： FC1=CC(=NC(=N1)NCC)F

Computed Properties

• Exact Mass: 159.06091
• Monoisotopic Mass: 159.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81